Cas no 88743-98-0 (Fmoc-leu-leu-oh)
Fmoc-leu-leu-oh Chemical and Physical Properties
Names and Identifiers
-
- L-Leucine, N-[N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-leucyl]-
- (2S)-2-[[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylpentanoyl]amino]-4-methylpentanoic acid
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-leucyl-L-leucine
- (S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methylpentanamido)-4-methylpentanoicacid
- CS-0129143
- EN300-1521370
- MFCD01632054
- Fmoc-leu-leu-OH
- 88743-98-0
- (S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methylpentanamido)-4-methylpentanoic acid
- (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid
- (2S)-2-[(2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-4-METHYLPENTANAMIDO]-4-METHYLPENTANOIC ACID
- N-Fmoc-L-leucyl-L-leucine
- N-(N-Fmoc-L-leucyl)-L-leucine
- Fmoc-Leu-Leu
- Fmoc-L-Leu-L-Leu-OH
- L-Leucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-leucyl-
- E97UXQ96C2
- Fmoc-leu-leu-oh
-
- MDL: MFCD01632054
- Inchi: 1S/C27H34N2O5/c1-16(2)13-23(25(30)28-24(26(31)32)14-17(3)4)29-27(33)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-24H,13-15H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)/t23-,24-/m0/s1
- InChI Key: OLBBXRXTYWLDPL-ZEQRLZLVSA-N
- SMILES: O(C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 105Ų
Fmoc-leu-leu-oh Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM312831-10g |
(S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methylpentanamido)-4-methylpentanoic acid |
88743-98-0 | 95% | 10g |
$308 | 2021-06-09 | |
| Chemenu | CM312831-25g |
(S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methylpentanamido)-4-methylpentanoic acid |
88743-98-0 | 95% | 25g |
$597 | 2021-06-09 | |
| TRC | F860958-100mg |
Fmoc-leu-leu-oh |
88743-98-0 | 100mg |
$ 57.00 | 2023-09-07 | ||
| TRC | F860958-250mg |
Fmoc-leu-leu-oh |
88743-98-0 | 250mg |
$ 81.00 | 2023-09-07 | ||
| TRC | F860958-500mg |
Fmoc-leu-leu-oh |
88743-98-0 | 500mg |
$ 126.00 | 2023-09-07 | ||
| TRC | F860958-1g |
Fmoc-leu-leu-oh |
88743-98-0 | 1g |
$173.00 | 2023-05-18 | ||
| Chemenu | CM312831-10g |
(S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methylpentanamido)-4-methylpentanoic acid |
88743-98-0 | 95% | 10g |
$*** | 2023-03-30 | |
| Chemenu | CM312831-25g |
(S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methylpentanamido)-4-methylpentanoic acid |
88743-98-0 | 95% | 25g |
$*** | 2023-03-30 | |
| abcr | AB312989-1 g |
Fmoc-leu-leu-OH; 95% |
88743-98-0 | 1g |
€130.50 | 2022-06-11 | ||
| abcr | AB312989-5 g |
Fmoc-leu-leu-OH; 95% |
88743-98-0 | 5g |
€414.30 | 2022-06-11 |
Fmoc-leu-leu-oh Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on Fmoc-leu-leu-oh
Introduction to Fmoc-Leu-Leu-OH (CAS No. 88743-98-0)
Fmoc-Leu-Leu-OH (CAS No. 88743-98-0) is a versatile dipeptide derivative widely used in the fields of peptide synthesis and medicinal chemistry. This compound, known for its high purity and stability, plays a crucial role in the development of various pharmaceuticals and research applications. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a key feature of this compound, providing excellent protection for the amino group during synthesis, which can be selectively removed under mild conditions.
The chemical structure of Fmoc-Leu-Leu-OH consists of two leucine residues linked by an amide bond, with the Fmoc group attached to the N-terminus of the first leucine residue. This structure makes it an ideal building block for constructing longer peptides and proteins, particularly in solid-phase peptide synthesis (SPPS). The leucine residues, being hydrophobic amino acids, contribute to the overall stability and solubility of the dipeptide in organic solvents.
Recent advancements in peptide chemistry have highlighted the importance of Fmoc-Leu-Leu-OH in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this dipeptide in the synthesis of novel antimicrobial peptides. The researchers found that incorporating Fmoc-Leu-Leu-OH into their peptide sequences significantly enhanced the antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding underscores the potential of Fmoc-Leu-Leu-OH in developing new therapeutic agents for infectious diseases.
In addition to its role in antimicrobial peptides, Fmoc-Leu-Leu-OH has also been utilized in the development of peptidomimetics and prodrugs. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability and reduced immunogenicity. A recent study in Organic & Biomolecular Chemistry reported the synthesis of a series of peptidomimetics using Fmoc-Leu-Leu-OH as a key intermediate. These peptidomimetics showed enhanced bioavailability and prolonged half-life compared to their natural counterparts, making them promising candidates for drug development.
The use of Fmoc-Leu-Leu-OH in prodrug design is another area of active research. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. A study published in Bioorganic & Medicinal Chemistry Letters described the synthesis of a prodrug using Fmoc-Leu-Leu-OH as a linker between a therapeutic agent and a targeting moiety. The resulting prodrug exhibited improved targeting specificity and reduced systemic toxicity, highlighting its potential for targeted drug delivery.
The versatility of Fmoc-Leu-Leu-OH extends beyond its use as a building block for peptide synthesis. It has also found applications in materials science and nanotechnology. For example, researchers at the University of California, Berkeley, have used Fmoc-Leu-Leu-OH to create self-assembling peptide nanofibers with unique mechanical properties. These nanofibers have potential applications in tissue engineering and drug delivery systems due to their biocompatibility and tunable properties.
In conclusion, Fmoc-Leu-Leu-OH (CAS No. 88743-98-0) is a valuable compound with a wide range of applications in peptide chemistry, medicinal chemistry, materials science, and nanotechnology. Its unique chemical structure and properties make it an essential tool for researchers working on the development of new therapeutic agents, peptidomimetics, prodrugs, and advanced materials. As research continues to advance, it is likely that new applications for this versatile dipeptide will be discovered, further solidifying its importance in various scientific fields.
88743-98-0 (Fmoc-leu-leu-oh) Related Products
- 114360-54-2(Fmoc-D-Leu-OH)
- 129223-22-9(Fmoc-Pro-Pro-OH)
- 200937-57-1(Fmoc-[15N]Leucine)
- 118609-68-0(Fmoc-L-glutamine)
- 188632-07-7(3-cyclohexyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid)
- 71989-20-3(Fmoc-L-glutamine)
- 35661-60-0(Fmoc-L-Leu-OH)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)